![molecular formula C22H24N2O2 B2441640 2-([1,1'-biphenyl]-4-yl)-N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)acetamide CAS No. 941940-14-3](/img/structure/B2441640.png)
2-([1,1'-biphenyl]-4-yl)-N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-([1,1'-biphenyl]-4-yl)-N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)acetamide, also known as BFA, is a synthetic compound used in scientific research. It is a potent inhibitor of protein transport and has been extensively studied for its mechanism of action and physiological effects. In
Scientific Research Applications
Photochemical Preparations and Synthetic Pathways
- Photochemical Synthesis : The photolysis of certain aniline derivatives in the presence of furan has been utilized to obtain 2-(4-N,N-dimethylaminophenyl) heterocycles efficiently, demonstrating a method for creating compounds with potential relevance to the target chemical (Guizzardi et al., 2000).
Antifungal Agents
- Antifungal Activity : Compounds related to the target molecule have shown fungicidal activity against Candida species, highlighting their potential as broad-spectrum antifungal agents. This suggests that derivatives of the target compound may also possess such activities (Bardiot et al., 2015).
Chemical Synthesis and Biological Activity
- Synthesis and Biological Activity : The synthesis and characterization of compounds similar to the target molecule have been explored, with findings suggesting moderate herbicidal and fungicidal activities. This indicates the compound's potential utility in agricultural applications (Hu et al., 2016).
Cytotoxic Evaluation
- Cytotoxicity and Potential Anticancer Properties : Research into derivatives of the target compound has evaluated their cytotoxicity against various cancer cell lines, revealing some compounds to possess selective activity. This underscores the potential for developing anticancer agents from this chemical class (Cinar et al., 2017).
Tyrosinase Inhibitors
- Inhibition of Tyrosinase Activity : Novel derivatives of biphenyl, closely related to the target compound, have been synthesized and shown to inhibit tyrosinase, an enzyme involved in melanin production. This suggests potential applications in treatments for conditions like hyperpigmentation (Kwong et al., 2017).
properties
IUPAC Name |
N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2-(4-phenylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O2/c1-24(2)20(21-9-6-14-26-21)16-23-22(25)15-17-10-12-19(13-11-17)18-7-4-3-5-8-18/h3-14,20H,15-16H2,1-2H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKSKEEZEIOXCEK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CNC(=O)CC1=CC=C(C=C1)C2=CC=CC=C2)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.